Cas no 501920-08-7 ( )

  structure
  structure
Product Name: 
CAS No:501920-08-7
MF:C5H6N6
MW:150.141338825226
CID:933361
PubChem ID:253208
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1H-pyrazolo[4,3-d]pyrimidine-5,7-diamine
    • 1H-Pyrazolo[4,3-d]pyrimidine-5,7-diamine (9CI)
    • SCHEMBL5247508
    • NSC-75815
    • SCHEMBL361677
    • NSC75815
    • 501920-08-7
    • DTXSID50291481
    •  
    • Inchi: 1S/C5H6N6/c6-4-3-2(1-8-11-3)9-5(7)10-4/h1H,(H,8,11)(H4,6,7,9,10)
    • InChI Key: ZTAWTRPFJHKMRU-UHFFFAOYSA-N
    • SMILES: N1C2C(N)=NC(N)=NC=2C=N1

Computed Properties

  • Exact Mass: 150.06539422g/mol
  • Monoisotopic Mass: 150.06539422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 107Ų
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